Cas no 1361672-57-2 (2',6'-Dichloro-3-fluoro-biphenyl-2-ol)

• Product Name: 2',6'-Dichloro-3-fluoro-biphenyl-2-ol
• CAS No: 1361672-57-2
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• CID: 4993601
• Update Time: 2025-10-29

2',6'-Dichloro-3-fluoro-biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-3-fluoro-biphenyl-2-ol

• Inchi： 1S/C12H7Cl2FO/c13-8-4-2-5-9(14)11(8)7-3-1-6-10(15)12(7)16/h1-6,16H
• InChI Key： OFXNXAZXYOFWID-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C=1O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Additional information on 2',6'-Dichloro-3-fluoro-biphenyl-2-ol

2',6'-Dichloro-3-fluoro-biphenyl-2-ol: A Comprehensive Overview

The compound CAS No. 1361672-57-2, commonly referred to as 2',6'-Dichloro-3-fluoro-biphenyl-2-ol, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of chlorine and fluorine substituents at specific positions on the rings imparts distinct chemical and physical properties to the molecule, making it a valuable compound in research and development.

The structural formula of 2',6'-Dichloro-3-fluoro-biphenyl-2-ol reveals a complex arrangement of atoms. The biphenyl system is a fundamental component, with two aromatic rings sharing a common bond. The substitution pattern includes two chlorine atoms at the 2' and 6' positions of one ring, a fluorine atom at the 3 position of the other ring, and a hydroxyl group (-OH) at the 2 position. This arrangement not only influences the molecule's reactivity but also contributes to its stability under certain conditions.

Recent studies have highlighted the potential of 2',6'-Dichloro-3-fluoro-biphenyl-2-ol in the field of materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form strong intermolecular bonds makes it an ideal candidate for creating materials with enhanced durability and resistance to environmental factors. Additionally, its electronic properties have been explored for applications in organic electronics, where it shows promise as a component in light-emitting diodes (LEDs) and photovoltaic devices.

In terms of synthesis, 2',6'-Dichloro-3-fluoro-biphenyl-2-ol is typically produced through a multi-step process involving aromatic substitution reactions. The synthesis begins with the preparation of chlorobenzene derivatives, which are then subjected to nucleophilic aromatic substitution to introduce the fluorine and hydroxyl groups. The reaction conditions, including temperature and catalysts, play a crucial role in ensuring high yields and purity of the final product.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 150°C and a boiling point around 300°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetone. These properties make it suitable for use in various chemical processes where controlled solubility is essential.

From an environmental perspective, 2',6'-Dichloro-3-fluoro-biphenyl-2-ol has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes slow degradation due to its stable aromatic structure. However, further studies are required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, CAS No. 1361672-57-2, or 2',6'-Dichloro-3-fluoro-biphenyl-2-ol, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future technological innovations. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.